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Compound of Interest

Compound Name: 1-Ethynyl-1-methylcyclohexane

Cat. No.: B1358307

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Ethynyl-1-methylcyclohexane (CAS
No. 28509-10-6) was publicly available at the time of this writing. The following guide has been
compiled using data from structurally similar compounds, including 1-Ethynyl-1-cyclohexanol
and various methylated cyclohexanes. This information should be used as a preliminary safety
reference, and a comprehensive risk assessment should be conducted by qualified personnel
before handling this chemical.

This technical guide provides an in-depth overview of the safety and handling precautions for
1-Ethynyl-1-methylcyclohexane, intended for researchers, scientists, and professionals in
drug development. The information is presented to ensure safe laboratory and manufacturing
practices.

Chemical and Physical Properties

While specific experimental data for 1-Ethynyl-1-methylcyclohexane is limited, its properties
can be inferred from its structure and comparison with related compounds.
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Property Value (Predicted/Inferred) Source

Molecular Formula CoHia PubChem[1]
Molecular Weight 122.21 g/mol PubChem[1]
Appearance Likely a colorless liquid inferred from similar

compounds

2-8°C, sealed in a dry
Storage Temperature ) BLD Pharm[2]
environment

Hazard Identification and Classification

Based on analogous compounds, 1-Ethynyl-1-methylcyclohexane is anticipated to be a
flammable liquid and may cause skin and eye irritation. Inhalation of vapors may lead to
respiratory tract irritation.

GHS Hazard Classification (Anticipated):

Flammable Liquids

Skin Corrosion/Irritation

Serious Eye Damage/Eye Irritation

Specific Target Organ Toxicity — Single Exposure (Respiratory tract irritation)

Hazard Statements (Anticipated):

H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The following diagram illustrates a general workflow for hazard identification and response.
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Risk Assessment Control Measures
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Hazard Identification and Response Workflow

Experimental Protocols for Safe Handling

The following protocols are derived from safety data sheets of similar chemicals and represent
best practices for handling flammable and irritant compounds.

Personal Protective Equipment (PPE)

Objective: To prevent skin, eye, and respiratory exposure.

Methodology:

o Eye Protection: Wear chemical safety goggles that meet OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European Standard EN166.[3] A face shield may be

necessary for splash hazards.
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» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or
flame-retardant antistatic protective clothing. Inspect gloves before use.

» Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood. If engineering controls are insufficient, a NIOSH/MSHA approved respirator may be
required.

Handling and Storage

Objective: To minimize fire risk and chemical degradation.
Methodology:

e Handling:

o

Keep away from open flames, hot surfaces, and sources of ignition.[3][4]

[¢]

Use non-sparking tools and explosion-proof equipment.[3]

[¢]

Ground and bond containers and receiving equipment to prevent static discharge.[3]

[e]

Avoid inhalation of vapor and contact with skin and eyes.[4]

e Storage:

[¢]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5]

o

Store locked up.

[e]

Recommended storage temperature is between 2-8°C.[2]

o

Store away from incompatible materials such as strong oxidizing agents.[3]

The logical relationship for safe storage is depicted in the following diagram.
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Key Requirements for Safe Storage

First-Aid Measures

These first-aid procedures are critical in case of accidental exposure.

Exposure Route First-Aid Protocol

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek medical attention

if symptoms persist.[3][4]

Immediately wash off with plenty of soap and
) water for at least 15 minutes while removing
Skin Contact ] ) ]
contaminated clothing and shoes. Seek medical

attention if irritation persists.[3][4]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o .

do. Continue rinsing for at least 15 minutes. Get

immediate medical attention.[3][4][6]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . - .
unconscious person. Call a physician or poison

control center immediately.[3][4][6]

Fire-Fighting and Accidental Release Measures
Fire-Fighting
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e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[3] Water mist may be used to cool closed containers.[3]

» Specific Hazards: The substance is flammable, and vapors may form explosive mixtures with
air.[3] Containers may explode when heated.[3]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[3][4]

Accidental Release

o Personal Precautions: Ensure adequate ventilation and remove all sources of ignition.[4]
Wear appropriate personal protective equipment.[4]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[4]

o Containment and Cleanup: Absorb spillage with non-combustible, absorbent material (e.g.,
sand, earth, vermiculite) and place in a suitable container for disposal.[4] Use spark-proof
tools.[3]

Conclusion

While specific safety and handling data for 1-Ethynyl-1-methylcyclohexane is not readily
available, a conservative approach based on the known hazards of structurally similar
compounds is essential. All personnel should be thoroughly trained on the potential hazards
and safe handling procedures outlined in this guide before commencing any work with this
chemical. Adherence to these guidelines will help to ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethynyl-1-methylcyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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